Cas no 1144016-27-2 ((R)-2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid)

• Product Name: (R)-2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid
• CAS No: 1144016-27-2
• MF: C₁₃H₁₁F₃N₂O₃
• MW: 300.233253717422
• CID: 2853529
• PubChem ID: 45111226
• Update Time: 2025-06-14

(R)-2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• LPPNMWHZIUTUIZ-SSDOTTSWSA-N
• SCHEMBL262070
• (R)-2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoicacid
• (R)-2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid
• 1144016-27-2

• Inchi： 1S/C13H11F3N2O3/c1-7(11(19)20)8-2-4-9(5-3-8)17-12-18-10(6-21-12)13(14,15)16/h2-7H,1H3,(H,17,18)(H,19,20)/t7-/m1/s1
• InChI Key： LPPNMWHZIUTUIZ-SSDOTTSWSA-N
• SMILES： FC(C1=COC(=N1)NC1C=CC(=CC=1)[C@H](C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 300.07217670Da
• Monoisotopic Mass: 300.07217670Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (R)-2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid

Comprehensive Overview of (R)-2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid (CAS No. 1144016-27-2)

The compound (R)-2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid (CAS No. 1144016-27-2) is a highly specialized chiral molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the trifluoromethyloxazole moiety and the propanoic acid group, make it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate or as a targeted therapeutic agent due to its stereospecificity and functional versatility.

In recent years, the demand for chiral compounds like (R)-2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid has surged, driven by the growing emphasis on enantioselective synthesis in drug development. The trifluoromethyl group is a critical pharmacophore, often enhancing the metabolic stability and bioavailability of drug candidates. This compound’s oxazole ring further contributes to its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and personalized therapies.

The synthesis of CAS No. 1144016-27-2 involves sophisticated organic transformations, including asymmetric catalysis and palladium-coupling reactions. Its enantiomeric purity is a key focus for researchers, as even minor impurities can significantly impact its pharmacological profile. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure the compound’s quality and consistency, addressing the stringent requirements of regulatory agencies like the FDA and EMA.

From an industrial perspective, (R)-2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid is often explored for its scalability and cost-efficiency. Pharmaceutical companies are investing in green chemistry approaches to synthesize this compound, minimizing waste and environmental impact. This aligns with the global push toward sustainable drug manufacturing, a topic frequently searched by professionals in the field.

Beyond its pharmaceutical applications, this compound is also studied for its potential in material science, particularly in the development of advanced polymers and liquid crystals. Its rigid aromatic core and polar functional groups make it a candidate for high-performance materials, catering to industries ranging from electronics to aerospace.

In summary, (R)-2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid (CAS No. 1144016-27-2) represents a multifaceted compound with broad scientific and industrial relevance. Its role in drug discovery, chiral synthesis, and material innovation underscores its importance in modern chemistry. As research continues to uncover its full potential, this compound is poised to remain a focal point in both academic and commercial settings.